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Compound of Interest

Compound Name:
4-Oxo-1-(p-

tolyl)cyclohexanecarbonitrile

CAS No.: 65619-01-4

Cat. No.: B1601476

Get Quote

Executive Summary
4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile represents a "privileged scaffold" in medicinal

chemistry, specifically within the class of gem-disubstituted cyclohexanes.[1] Its structural

uniqueness lies in the quaternary carbon at position 1, which anchors both a lipophilic

-tolyl group and a reactive nitrile moiety, while the distal ketone at position 4 offers a versatile
handle for derivatization.

This guide details the synthesis, reactivity, and application of this intermediate. It is primarily

utilized in the development of Neurokinin-1 (NK1) receptor antagonists, Serotonin-

Norepinephrine Reuptake Inhibitors (SNRIs), and Opioid analgesics, where the rigid

cyclohexane spacer dictates the pharmacophore's spatial orientation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1601476#bc-rfq
https://www.benchchem.com/product/b1601476/docs?utm_src=pdf-body#technical-guide-4-oxo-1-p-tolyl-cyclohexanecarbonitrile-as-a-synthetic-intermediate-1
https://pubchem.ncbi.nlm.nih.gov/compound/91805
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Structural Properties[1][2][3][4]
[5][6]

Property Detail

Systematic Name
4-Oxo-1-(4-

methylphenyl)cyclohexanecarbonitrile

Molecular Formula

Molecular Weight 213.28 g/mol

Structural Class
1,1-Disubstituted Cyclohexane /

-Ketonitrile

Key Functional Groups
Nitrile (C1), Ketone (C4),

-Tolyl (C1)

Physical State Off-white to pale yellow solid

Solubility Soluble in DCM, EtOAc, THF; Insoluble in Water

Structural Significance
The molecule features a quaternary center at C1. This is chemically significant because:

Metabolic Stability: The quaternary carbon blocks metabolic oxidation at this position.[1]

Conformational Locking: The bulky

-tolyl and nitrile groups force the cyclohexane ring into a specific chair conformation, often
placing the

-tolyl group in an equatorial position to minimize 1,3-diaxial interactions, though the nitrile's
small A-value allows for some conformational mobility depending on C4 substitution.

Synthesis Protocol: The "Double Michael-
Dieckmann" Route
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The most robust industrial route to this scaffold is the Robinson Annulation-type sequence,

specifically involving a double Michael addition followed by a Dieckmann condensation.

Reaction Scheme
Precursor: 4-Methylphenylacetonitrile (

-Tolylacetonitrile).[1]

Reagent: Methyl Acrylate (2 equivalents).

Cyclization: Sodium Hydride (NaH) or Sodium Methoxide (NaOMe).[1]

Decarboxylation: Aqueous Acid (

or

).[1]

Detailed Experimental Protocol
Step 1: Double Michael Addition
Objective: Synthesis of Dimethyl 4-cyano-4-(p-tolyl)pimelate.

Setup: Flame-dry a 1L three-neck flask equipped with a reflux condenser, nitrogen inlet, and

dropping funnel.

Reagents: Charge

-tolylacetonitrile (13.1 g, 100 mmol) and Triton B (40% in methanol, 2 mL) into dioxane (50
mL).

Addition: Heat to 50°C. Add Methyl Acrylate (18.9 g, 220 mmol) dropwise over 1 hour. The

reaction is exothermic; control temp <60°C.[2][3]

Completion: Stir at 60°C for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1]

Workup: Evaporate solvent. Dissolve residue in EtOAc, wash with 1N HCl and Brine. Dry

over
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and concentrate.

Yield: ~90-95% (Viscous oil).[1]

Step 2: Dieckmann Cyclization & Decarboxylation
Objective: Ring closure to the 4-oxo-cyclohexane core.[1]

Cyclization:

Suspend NaH (60% dispersion, 4.4 g, 110 mmol) in dry Toluene (200 mL) under

.

Add the crude pimelate diester (from Step 1) in Toluene (50 mL) dropwise at reflux.

Caution: Massive

evolution.[1]

Reflux for 3 hours until a solid "cake" of the enolate forms.

Hydrolysis/Decarboxylation:

Cool to room temperature.[1][4][5] Carefully quench with Acetic Acid (10 mL) followed by

water.

Add 20%

(100 mL) and reflux vigorously for 6 hours. This hydrolyzes the ester group (formed during
Dieckmann) and decarboxylates the

-keto acid.[1]

Isolation:

Cool and extract with Toluene or DCM.[1]

Wash organic layer with Sat.[1]

(to remove unreacted acid) and Brine.
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Purification: Recrystallize from Isopropyl Alcohol (IPA) or Cyclohexane.[1]

Final Yield: ~65-75% (White crystalline solid).[1]

Divergent Synthetic Utility (The "Hub")[1]
Once synthesized, the 4-oxo-1-(p-tolyl)cyclohexanecarbonitrile scaffold acts as a divergent

hub.[1] The C4-Ketone and C1-Nitrile can be orthogonally manipulated.[1]

Pathway A: C4-Ketone Functionalization (CNS Active
Agents)
Targeting the ketone allows for the introduction of amines or polar groups, common in

analgesic and antidepressant synthesis.

Reductive Amination: Reaction with dimethylamine and

yields 1-cyano-1-(p-tolyl)-4-(dimethylamino)cyclohexane.[1] This is a structural analog of
Venlafaxine precursors.

Grignard Addition: Addition of phenylmagnesium bromide to the C4 ketone creates a tertiary

alcohol, mimicking the Tramadol core structure but with a rigid cyclohexane spacer.

Pathway B: C1-Nitrile Transformation (Metabolic
Modulators)
The nitrile is often a "masked" acid or amine.[1]

Hydrolysis: Conversion to the carboxylic acid (

) yields 4-oxo-1-(p-tolyl)cyclohexanecarboxylic acid, a scaffold for PDE4 inhibitors (e.g.,
Cilomilast analogs).[1]

Reduction: Hydrogenation (

) yields the primary amine, used in constructing spiro-piperidines (NK1 antagonists).

Visualization of Synthetic Pathways
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Caption: Synthesis and divergent application of the 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile
scaffold.

Critical Safety & Handling
Nitrile Hazards
While the final cyclohexane product is relatively stable, the synthesis involves p-

Tolylacetonitrile.

Risk: Metabolizes to release cyanide in vivo.[1]

Control: Handle all nitrile precursors in a well-ventilated fume hood.[1] Keep a cyanide

antidote kit (Hydroxocobalamin) accessible during the synthesis of the precursor.

Thermal Runaway
The Dieckmann Cyclization (Step 2) releases massive amounts of hydrogen gas (

).[1]

Protocol: Add the diester solution slowly to the NaH suspension. Do not add NaH to the

solution. Ensure the condenser is efficient to prevent solvent loss during the exothermic

reaction.
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PubChem Compound Summary. "1-(4-Fluorophenyl)-4-oxocyclohexanecarbonitrile."

(Structural analog reference). Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F91805
https://pubchem.ncbi.nlm.nih.gov/compound/91805
https://www.benchchem.com/product/b1601476?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/91805
https://pubchem.ncbi.nlm.nih.gov/compound/91805
https://patents.google.com/patent/US6392080B1/en
https://patents.google.com/patent/US6392080B1/en
https://patents.justia.com/patent/6392080
https://www.arkat-usa.org/get-file/23010/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2961276/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2961276/
https://en.wikipedia.org/wiki/4-Dimethylamino-4-(p-tolyl)cyclohexanone
http://orgsyn.org/demo.aspx?prep=CV4P0674
http://www.orgsyn.org/demo.aspx?prep=CV8P0281
https://www.benchchem.com/product/b1601476/docs#technical-guide-4-oxo-1-p-tolyl-cyclohexanecarbonitrile-as-a-synthetic-intermediate-1
https://www.benchchem.com/product/b1601476/docs#technical-guide-4-oxo-1-p-tolyl-cyclohexanecarbonitrile-as-a-synthetic-intermediate-1
https://www.benchchem.com/product/b1601476/docs#technical-guide-4-oxo-1-p-tolyl-cyclohexanecarbonitrile-as-a-synthetic-intermediate-1
https://www.benchchem.com/product/b1601476/docs#technical-guide-4-oxo-1-p-tolyl-cyclohexanecarbonitrile-as-a-synthetic-intermediate-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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